Cas no 1031206-36-6 (IMS2186)

• Product Name: IMS2186
• CAS No: 1031206-36-6
• MF: C₁₈H₁₆O₄
• MW: 296.317245483398
• CID: 1135734
• PubChem ID: 329815315
• Update Time: 2025-04-20

IMS2186 Chemical and Physical Properties

Names and Identifiers

• (3e)-3-(3-hydroxy-4-methoxybenzylidene)-6-methyl-2,3-dihydro-4h-c Hromen-4-one
• 3-[1-(3-Hydroxy-4-methoxyphenyl)-meth-(E)-ylidene]-6-methyl-chroman-4-one
• IMS2186
• LP01090
• Tox21_501090
• MS-24245
• (3E)-2,3-Dihydro-3-[(3-hydroxy-4-methoxyphenyl)methylene]-6-methyl-4H-1-benzopyran-4-one
• SCHEMBL4732781
• NCGC00261775-01
• NCGC00386646-03
• HMS3263I22
• (E)-3-(3-hydroxy-4-methoxybenzylidene)-6-methylchroman-4-one
• DA-64425
• IMS2186, >=98% (HPLC), solid
• IMS 2186
• CCG-222394
• SDCCGSBI-0633787.P001
• (3E)-3-[(3-hydroxy-4-methoxyphenyl)methylidene]-6-methyl-3,4-dihydro-2H-1-benzopyran-4-one
• 1031206-36-6
• (3E)-3-[(3-hydroxy-4-methoxyphenyl)methylidene]-6-methylchromen-4-one
• E98869
• J-000877
• NCGC00386646-02

• MDL： MFCD12912419
• Inchi： 1S/C18H16O4/c1-11-3-5-16-14(7-11)18(20)13(10-22-16)8-12-4-6-17(21-2)15(19)9-12/h3-9,19H,10H2,1-2H3/b13-8+
• InChI Key： BZCADTHMZLYKAR-MDWZMJQESA-N
• SMILES： O1C/C(=C\C2C=CC(=C(C=2)O)OC)/C(C2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 296.10485899g/mol
• Monoisotopic Mass: 296.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Solubility: DMSO: >20mg/mL

IMS2186 Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H400
• Warning Statement： P273
• Hazardous Material transportation number：UN 3077 9 / PGIII
• WGK Germany：3
• Hazard Category Code： 50/53
• Safety Instruction： 60-61
• Hazardous Material Identification：
• Storage Condition：room temp

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids